Glioma Selectivity vs. Hydnowightin and Neohydnocarpin
In the only published direct head-to-head cytotoxicity comparison among hydnocarpin, hydnowightin, and neohydnocarpin across a panel of human tumor cell lines, hydnocarpin demonstrated a unique and exclusive activity profile: it was the sole compound among the three that was active against brain glioma growth . All three compounds showed comparable activity against KB nasopharynx, colon adenocarcinoma, osteosarcoma, and HeLa-S³ uterine carcinoma, but only hydnocarpin extended activity into the glioma lineage. This glioma-exclusive activity was accompanied by 84.75% inhibition of Ehrlich ascites carcinoma growth in CF₁ mice at 8 mg/kg/day ip, the strongest antitumor effect among the three tested flavonolignans .
| Evidence Dimension | Glioma cell growth inhibition (in vitro) and Ehrlich ascites carcinoma inhibition (in vivo) |
|---|---|
| Target Compound Data | Hydnocarpin: active against glioma (in vitro); 84.75% inhibition of Ehrlich ascites carcinoma growth in CF₁ mice at 8 mg/kg/day ip |
| Comparator Or Baseline | Hydnowightin: not active against glioma; neohydnocarpin: not active against glioma. Both showed lower antineoplastic activity than hydnocarpin in the same screens. |
| Quantified Difference | Hydnocarpin is the only compound among the three with glioma activity; tumor inhibition was strongest for hydnocarpin (84.75%), though 6-mercaptopurine standard was more effective. |
| Conditions | In vitro cytotoxicity: human KB nasopharynx, colon adenocarcinoma, osteosarcoma, HeLa-S³ uterine, glioma, murine L-1210 leukemia, human Tmolt₃ leukemia cell lines. In vivo: Ehrlich ascites carcinoma model in CF₁ mice, 8 mg/kg/day ip, 16-day dosing. |
Why This Matters
For researchers targeting glioma or seeking a flavonolignan with broader tumor-type coverage than structurally related congeners, hydnocarpin is the only defensible choice within this subclass—hydnowightin and neohydnocarpin lack glioma activity entirely.
- [1] Sharma DK, Hall IH. Hypolipidemic, anti-inflammatory, and antineoplastic activity and cytotoxicity of flavonolignans isolated from Hydnocarpus wightiana seeds. J Nat Prod. 1991 Sep-Oct;54(5):1298-302. doi: 10.1021/np50077a010. PMID: 1800632. View Source
